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Compound of Interest

Compound Name: Versalide

Cat. No.: B1219986 Get Quote

An In-depth Technical Guide to the Physical and Chemical Characteristics of Versalide

This technical guide provides a comprehensive overview of the physical, chemical, and

analytical characteristics of Versalide. It is intended for researchers, scientists, and

professionals in drug development and related fields who require detailed technical information

about this synthetic polycyclic musk.

Chemical Identity
Versalide, known systematically as 1-(3-ethyl-5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-

naphthalenyl)ethanone, is a synthetic fragrance ingredient belonging to the polycyclic musk

family.[1][2][3] It has been marketed under various names, including AETT and Musk 36A.[3]

Identifier Value

IUPAC Name
1-(3-ethyl-5,5,8,8-tetramethyl-6,7-

dihydronaphthalen-2-yl)ethanone[2][3]

CAS Number 88-29-9[1][2][4]

Molecular Formula C₁₈H₂₆O[1][2][5]

Synonyms
AETT, Musk 36A, Acetylethyltetramethyltetralin,

7-Acetyl-6-ethyl-1,1,4,4-tetramethyltetralin[2][3]
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Physicochemical Properties
Versalide is a white, crystalline solid at room temperature.[4][6] Its lipophilic nature is indicated

by its high octanol-water partition coefficient (log Kₒw).[2][7]

Property Value

Molecular Weight 258.40 g/mol [1][2]

Appearance White powder / Colorless crystals[4][6][8]

Melting Point 46.00 to 47.00 °C[4][6]

Boiling Point
130 °C at 2 mmHg[1][4][9] 361.87 °C at 760

mmHg (estimated)[6]

Water Solubility
0.07008 mg/L at 25 °C (estimated)[6] Insoluble

in water[4][8]

Solubility in Organic Solvents

Soluble in alcohol, benzyl alcohol, benzyl

benzoate, diethyl phthalate, isopropyl myristate.

[4][6][9] Slightly soluble in Chloroform and

Methanol.[4]

Vapor Pressure 0.000020 mmHg at 25 °C (estimated)[6]

logP (octanol/water) 5.037 - 6.42 (estimated)[6][7][10]

Density 0.931 - 0.9947 g/cm³ (estimate)[4][5]

Chemical Synthesis and Purification
The synthesis of Versalide is a multi-step process that typically involves the reaction of

ethylbenzene with 2,5-dichloro-2,5-dimethylhexane.[1][8]

General Synthesis Protocol
A common laboratory-scale synthesis involves the Friedel-Crafts alkylation of ethylbenzene

with 2,5-dichloro-2,5-dimethylhexane, followed by acylation.[1][8]
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Step 1: Alkylation Ethylbenzene is reacted with 2,5-dichloro-2,5-dimethylhexane in the

presence of a Lewis acid catalyst, such as aluminum trichloride (AlCl₃) or ferric chloride

(FeCl₃), in a suitable solvent like 1,2-dichloroethane or 2,2,4-trimethylpentane.[5]

Step 2: Acylation The resulting alkylated intermediate, 1,1,4,4-tetramethyl-6-ethyl-1,2,3,4-

tetrahydronaphthalene, is then acetylated using acetyl chloride and a Lewis acid catalyst to

yield Versalide.[5]

Purification
Purification of the crude product is typically achieved through a combination of distillation and

crystallization.[1]

Distillation: Fractional distillation under reduced pressure is used to separate Versalide from

byproducts with different boiling points.[1]

Crystallization: Further purification can be achieved by crystallization from a suitable solvent

to remove trace impurities.[1]

Starting Materials
(Ethylbenzene, 2,5-Dichloro-2,5-dimethylhexane)

Friedel-Crafts Reaction
(Alkylation & Acylation)

Catalyst (e.g., AlCl₃) Crude Versalide Fractional Distillation Crystallization Pure Versalide Quality Control
(GC, NMR)

Click to download full resolution via product page

General workflow for the synthesis and purification of Versalide.

Analytical Methodologies
Several analytical techniques are employed for the identification, quantification, and quality

control of Versalide.

Gas Chromatography (GC)
Gas chromatography, often coupled with mass spectrometry (GC/MS), is a primary method for

separating and identifying Versalide and its potential impurities.[1][11] The non-polar nature of

Versalide makes it well-suited for GC analysis.[11]
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Typical Protocol Outline:

Sample Preparation: The sample is dissolved in a suitable organic solvent.

Injection: A small volume of the sample solution is injected into the GC.

Separation: The sample is vaporized and carried by an inert gas through a capillary column.

Separation occurs based on the differential partitioning of analytes between the mobile

phase (carrier gas) and the stationary phase coated on the column walls.

Detection: As components elute from the column, they are detected, often by a flame

ionization detector (FID) or a mass spectrometer (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is used to elucidate the chemical structure of Versalide and to confirm its

identity.[1] Both ¹H NMR and ¹³C NMR provide detailed information about the molecular

framework.

Infrared (IR) Spectroscopy
IR spectroscopy is useful for identifying the functional groups present in the Versalide
molecule, particularly the carbonyl group of the ketone.[3]
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Versalide Sample

Gas Chromatography-Mass Spectrometry (GC-MS) Nuclear Magnetic Resonance (NMR)
(¹H and ¹³C) Infrared Spectroscopy (IR)

Separation & Identification
of Components Structural Elucidation Functional Group Identification

Structural Confirmation & Purity Assessment

Click to download full resolution via product page

Workflow for the analytical characterization of Versalide.
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Biological Activity and Safety
Versalide was historically used as a fragrance ingredient in perfumes, cosmetics, and soaps.

[4][8][9] However, its use has been discontinued due to findings of neurotoxicity.[2][7] Exposure

has been associated with central nervous system effects.[4][8] Consequently, the International

Fragrance Association (IFRA) prohibits its use as a fragrance ingredient.[3][7]

Spectral Data
The following table summarizes key spectral information for Versalide.

Spectral Data Type Key Features

Mass Spectrometry (MS) Molecular Ion (M⁺) at m/z 258.[3]

Infrared (IR) Spectroscopy
Characteristic absorption for the C=O stretch of

the ketone functional group.[3]

¹H NMR Spectroscopy

Signals corresponding to aromatic protons, the

ethyl group, the four methyl groups, and the

methylene groups of the tetrahydronaphthalene

ring system.

¹³C NMR Spectroscopy

Resonances for all 18 carbon atoms, including

the carbonyl carbon, aromatic carbons, and

aliphatic carbons.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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